1-Benzhydryl-3-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Benzhydryl-3-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea” is a chemical compound. It’s part of a class of compounds known as thiazolidines , which are five-membered heterocyclic compounds containing sulfur and nitrogen .
Synthesis Analysis
While specific synthesis methods for this compound were not found, thiazolidine derivatives are often synthesized using various approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry .Scientific Research Applications
Synthesis and Chemical Properties
Research has developed novel pathways to synthesize benzhydryl-phenylurea derivatives, highlighting the versatility of urea derivatives in chemical synthesis. For instance, Muccioli et al. (2003) described a new access to benzhydryl-phenylureas obtained by reacting substituted benzils with substituted phenylureas under microwave irradiation, demonstrating an easy access to substituted 1-benzhydryl-3-phenyl-ureas (Muccioli, Wouters, Poupaert, Norberg, Poppitz, Scriba, & Lambert, 2003).
Biological Activities
The exploration of 1-benzhydryl-3-phenylurea derivatives and their biological activities has been a significant focus. For example, Muccioli et al. (2005) synthesized new 1-benzhydryl-3-phenylurea derivatives and evaluated them for their affinity towards human CB1 and CB2 cannabinoid receptors, finding that these compounds acted as selective CB1 cannabinoid receptor ligands and inverse agonists (Muccioli, Wouters, Scriba, Poppitz, Poupaert, & Lambert, 2005).
Catalytic Applications
Research into the catalytic applications of urea derivatives includes studies on the oxidative carbonylation of amines to produce ureas, oxamides, and oxazolidinones. For example, Mancuso et al. (2015) reported on the direct syntheses of these compounds using a catalytic system, demonstrating the potential of urea derivatives in catalysis (Mancuso, Raut, Della Ca’, Fini, Carfagna, & Gabriele, 2015).
Molecular Interactions and Supramolecular Chemistry
The study of urea derivatives extends to their role in molecular interactions and supramolecular chemistry. For instance, the research by Hilger, Draeger, & Stadler (1992) on the X-ray structure of a derivative of urazoylbenzoic acid illustrates the formation of association polymers through intermolecular hydrogen bonding, demonstrating the utility of urea derivatives in supramolecular assemblies (Hilger, Draeger, & Stadler, 1992).
Future Directions
Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design . The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity . These data provide useful information for designing next-generation drug candidates . Developing multifunctional drugs and improving their activity should be a focus of research .
properties
IUPAC Name |
1-benzhydryl-3-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O3S/c27-23(24-20-12-14-21(15-13-20)26-16-7-17-30(26,28)29)25-22(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-15,22H,7,16-17H2,(H2,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWDIWGIMMNPOSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)C2=CC=C(C=C2)NC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzhydryl-3-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.